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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467

For Immediate Release

This technical guide provides a comprehensive overview of the nuclear properties and decay
scheme of Promethium-145 (**5Pm). The information is intended for researchers, scientists,
and professionals in drug development who require detailed and accurate data on this
radionuclide. All quantitative data is presented in structured tables for clarity and comparative
analysis, and the decay pathway is visualized through a detailed scheme.

Promethium-145 is the most stable isotope of the element promethium, with a half-life of 17.7
years.[1][2][3][4] All isotopes of promethium are radioactive.[1] This lanthanide series element
does not occur naturally in significant quantities and is typically synthesized.[4]

Core Nuclear Properties

The fundamental nuclear characteristics of Promethium-145 are summarized in the table
below. These properties are essential for understanding its behavior and potential applications.
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Property Value

Half-life (t%2) 17.7 £ 0.4 years
Atomic Number (2) 61

Mass Number (A) 145

Neutron Number (N) 84

Isotopic Mass 144.912749023 u
Spin and Parity (Jm) 5/2+

Electron Capture (>99%), Alpha Decay (2.8 x

Decay Modes
1077 %)

145Nd (Neodymium-145), 141Pr (Praseodymium-

Daughter Nuclides
141)

Decay Scheme and Emissions

Promethium-145 primarily decays via electron capture to Neodymium-145 (24>Nd), with a
decay energy (Q-value) of 163.37 keV.[5] This process involves the capture of an inner atomic
electron by a proton in the nucleus, transforming it into a neutron and emitting a neutrino. The
resulting daughter nucleus, 4°Nd, is typically in an excited state and de-excites by emitting
gamma radiation.

A very rare alpha decay branch to Praseodymium-141 (***Pr) has also been observed, with a
decay energy of 2.32221 MeV.[1][5] The probability of this alpha decay is extremely low, at
approximately 2.8 x 107 %.[1]

Electron Capture Decay Data

The dominant decay pathway is electron capture, leading to various excited states of 14°Nd.
The subsequent de-excitation results in the emission of gamma rays with specific energies and
intensities.
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Decay Mode Probability Q-value (keV) Daughter Nuclide
Electron Capture (EC) > 99% 163.37 145Nd
Alpha (a) 2.8x1077 % 2322.21 141py

Gamma Transitions in *%°Nd

Following electron capture, the excited 1*>Nd nucleus transitions to its ground state through the
emission of gamma photons. The energies and relative intensities of the most prominent

gamma rays are detailed below.

Energy (keV) Relative Intensity (%)
67.24 1.8
72.50 100.0

The decay scheme of Promethium-145 to Neodymium-145 is illustrated in the following

diagram:
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Decay Scheme of Promethium-145
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Caption: Electron capture decay of 145Pm to 45Nd.

Experimental Protocols

The determination of the nuclear properties of Promethium-145 involves sophisticated
experimental techniques. While specific protocols for every measurement on this particular
isotope are not always detailed in a single publication, the methodologies are standard within
the field of nuclear physics.

1. Half-life Measurement: The half-life of long-lived isotopes like 14°Pm is often determined by
measuring the specific activity of a sample with a known number of atoms. This involves:

e Mass Spectrometry: To accurately determine the number of 4>Pm atoms in a sample.
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Activity Measurement: Using a detector with a well-defined efficiency, such as a high-purity
germanium (HPGe) detector, to measure the rate of decay (activity). The half-life is then
calculated from the decay law. For isotopes with shorter half-lives, direct measurement of the
decay of activity over time is employed.[6]

. Gamma-Ray Spectroscopy: To characterize the gamma emissions from the daughter

nucleus, *>Nd, high-resolution gamma-ray spectroscopy is the primary tool.

3.

Experimental Setup: A sample of 14>Pm is placed in a low-background shield to minimize
interference from environmental radiation. An HPGe detector, known for its excellent energy
resolution, is used to detect the emitted gamma rays.[7]

Data Acquisition and Analysis: The signals from the detector are processed by a multi-
channel analyzer to generate a gamma-ray spectrum. This spectrum is then analyzed to
identify the energies and intensities of the gamma-ray peaks. Energy and efficiency
calibrations of the detector are performed using standard radioactive sources with well-
known gamma emissions.

Coincidence Measurements: To establish the relationships between different gamma rays in

a decay cascade (i.e., to build the decay scheme), gamma-gamma coincidence measurements

are performed.

Methodology: This technique uses two or more detectors to simultaneously observe gamma
rays emitted from the same decay event. By recording events that occur within a very short
time window, it is possible to determine which gamma rays are emitted in sequence. This
information is crucial for placing the energy levels of the daughter nucleus correctly.

The workflow for a typical nuclear decay study is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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